Cas no 14282-79-2 (Ethyl 4-methylthiophene-2-carboxylate)

Ethyl 4-methylthiophene-2-carboxylate structure

14282-79-2 structure

Product Name:Ethyl 4-methylthiophene-2-carboxylate

CAS No:14282-79-2

MF:C₈H₁₀O₂S

MW:170.228801250458

MDL:MFCD12025317

CID:1090773

Update Time:2025-09-24

Ethyl 4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-methylthiophene-2-carboxylate
- 4-Methyl-thiophene-2-carboxylic acid ethyl ester
- 2-thiophenecarboxylic acid, 4-methyl-, ethyl ester
- MDL： MFCD12025317
- Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-4-6(2)5-11-7/h4-5H,3H2,1-2H3
- InChI Key： LAHITTYDJJDJSS-UHFFFAOYSA-N
- SMILES： S1C=C(C)C=C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3

Ethyl 4-methylthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR111015-1g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		1g	£102.00	2025-02-19
Apollo Scientific	OR111015-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		5g	£408.00	2025-02-19
Chemenu	CM199523-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2	95%	5g	$320	2021-08-05
TRC	E259395-250mg	ethyl 4-methylthiophene-2-carboxylate	14282-79-2		250mg	$ 255.00	2022-06-05
TRC	E259395-500mg	ethyl 4-methylthiophene-2-carboxylate	14282-79-2		500mg	$ 420.00	2022-06-05
TRC	E259395-1000mg	ethyl 4-methylthiophene-2-carboxylate	14282-79-2		1g	$ 670.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E855248-1g	ethyl 4-methylthiophene-2-carboxylate	14282-79-2	95%	1g	3,864.00	2021-05-17
Matrix Scientific	131264-1g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		1g	$192.00	2023-09-05
Matrix Scientific	131264-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		5g	$768.00	2023-09-05
Chemenu	CM199523-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2	95%	5g	$320	2023-01-19

Ethyl 4-methylthiophene-2-carboxylate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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